Cas no 1788773-81-8 (8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane)

• Product Name: 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• CAS No: 1788773-81-8
• MF: C₁₇H₂₃NOS₂
• MW: 321.500622034073
• CID: 5366967
• PubChem ID: 76148557
• Update Time: 2025-11-01

8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• [2-(Ethylthio)phenyl][3-(methylthio)-8-azabicyclo[3.2.1]oct-8-yl]methanone
• F6441-5399
• (2-ethylsulfanylphenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• (2-(ethylthio)phenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 1788773-81-8
• AKOS024564032
• 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C17H23NOS2/c1-3-21-16-7-5-4-6-15(16)17(19)18-12-8-9-13(18)11-14(10-12)20-2/h4-7,12-14H,3,8-11H2,1-2H3
• InChI Key： ILLNJHVIRYBHSV-UHFFFAOYSA-N
• SMILES： S(C)C1CC2CCC(C1)N2C(C1C=CC=CC=1SCC)=O

Computed Properties

• Exact Mass: 321.12210670g/mol
• Monoisotopic Mass: 321.12210670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane

Comprehensive Overview of 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1788773-81-8)

The compound 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, identified by its CAS number 1788773-81-8, is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. This bicyclic derivative features a combination of ethylsulfanyl and methylsulfanyl functional groups, which contribute to its distinctive chemical properties and potential biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting specific enzyme pathways and receptor interactions.

One of the key reasons for the growing attention toward 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane is its potential role in addressing modern therapeutic challenges. For instance, its structural motifs align with current trends in the development of small-molecule inhibitors for neurodegenerative diseases and metabolic disorders. The presence of the azabicyclo[3.2.1]octane scaffold is particularly noteworthy, as it is a common framework in many FDA-approved drugs, highlighting its pharmacological relevance.

In recent years, the scientific community has been actively investigating the synthetic pathways and derivatization strategies for this compound. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize its production. These methods not only improve yield but also enhance the purity and scalability of the compound, making it more accessible for preclinical studies. Additionally, computational modeling has played a pivotal role in predicting its binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties, further driving its appeal in drug development.

The versatility of 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane extends beyond its therapeutic potential. It has also been explored in material science, particularly in the design of functionalized polymers and catalysts. Its sulfur-containing groups offer unique electronic properties, which can be leveraged in the development of conductive materials or as ligands in transition metal catalysis. This multidisciplinary applicability underscores its importance in both academic and industrial research.

From an environmental and sustainability perspective, the synthesis and application of CAS No. 1788773-81-8 align with the principles of green chemistry. Researchers are focusing on minimizing waste and utilizing eco-friendly solvents in its production. This approach not only reduces the environmental footprint but also aligns with regulatory guidelines, making it a viable candidate for large-scale manufacturing. The integration of biocatalysis and flow chemistry techniques further exemplifies the innovative strategies being employed to enhance its sustainability profile.

For those seeking detailed information on 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, frequently asked questions often revolve around its spectroscopic data, solubility characteristics, and stability under various conditions. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize this compound, ensuring its quality and consistency for research purposes. Furthermore, its patent status and commercial availability are topics of interest for organizations looking to explore its potential in proprietary formulations.

In conclusion, 8-[2-(ethylsulfanyl)benzoyl]-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS No. 1788773-81-8) represents a compelling area of study with broad implications across multiple scientific disciplines. Its unique chemical structure, coupled with its diverse applications, positions it as a valuable asset in both pharmaceutical and material science research. As advancements in synthetic methodologies and computational tools continue to evolve, the potential of this compound is expected to expand, offering new opportunities for innovation and discovery.